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Compound of Interest

Compound Name: Nickel antimonide

Cat. No.: B079329

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of nickel
antimonide (NiSb) alloys using the high-energy ball-milling technique. This solvent-free, solid-
state method offers a versatile approach to producing nanocrystalline intermetallic compounds
with potential applications in various fields, including as anode materials for lithium-ion and
sodium-ion batteries.

Introduction to Mechanochemical Synthesis of
Nickel Antimonide

Mechanical alloying is a powder metallurgy process that utilizes the high energy from repeated
collisions of grinding media to induce chemical reactions and phase transformations at the solid
state. In the context of nickel antimonide synthesis, elemental powders of nickel (Ni) and
antimony (Sb) are subjected to intense mechanical forces within a milling vial. This process
leads to repeated welding, fracturing, and rewelding of the powder particles, promoting intimate
mixing at the atomic level and ultimately resulting in the formation of various nickel
antimonide intermetallic phases, such as NiSb and NiSbz. The final product is typically a
nanostructured powder with unique physicochemical properties.

Experimental Protocols
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The following protocols are based on established methodologies for the mechanochemical
synthesis of nickel antimonide alloys. Researchers should adapt these protocols based on
the specific equipment and research objectives.

Materials and Equipment

e Precursor Materials:
o Nickel (Ni) powder (e.g., 99.8% purity, <150 um particle size)
o Antimony (Sb) powder (e.g., 99.5% purity, <75 um particle size)
e Milling Equipment:
o High-energy planetary ball mill or SPEX-type shaker mill
o Hardened steel or tungsten carbide milling vials and balls
e Process Control Agent (PCA) (Optional):
o Stearic acid or other organic process control agents to prevent excessive cold welding.
 Inert Atmosphere:
o Argon (Ar) or Nitrogen (N2) gas supply for purging the milling vials.

o Characterization Equipment:

o

X-ray Diffractometer (XRD)

[¢]

Scanning Electron Microscope (SEM) with Energy Dispersive X-ray Spectroscopy (EDX)

[¢]

Transmission Electron Microscope (TEM)

o

Equipment for electrochemical characterization (for battery applications)

General Synthesis Protocol
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» Powder Preparation: Weigh the elemental nickel and antimony powders according to the
desired stoichiometric ratio (e.g., 1:1 for NiSb, 1:2 for NiSbz).

 Vial Loading: Load the powder mixture and the grinding balls into the milling vial inside a
glovebox under an inert atmosphere (e.g., argon) to prevent oxidation. The ball-to-powder
ratio (BPR) is a critical parameter and typically ranges from 10:1 to 20:1 by weight.

o Milling: Seal the vials and place them in the ball mill. Set the desired milling speed and
duration. Milling is often performed in cycles with intermediate pauses to prevent excessive
heating of the vials.

o Powder Extraction: After milling, return the vials to the glovebox to extract the synthesized
nickel antimonide powder.

o Characterization: Analyze the resulting powder using XRD to determine the phase
composition and crystallite size. Use SEM and TEM to study the morphology and
microstructure.

Influence of Milling Parameters on Synthesis

The properties of the final nickel antimonide product are highly dependent on the milling
parameters. The following diagram illustrates the key relationships:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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